Cas no 877284-21-4 (4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one)
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-benzimidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
- 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
-
- Inchi: 1S/C18H17N3O2/c1-23-16-9-5-4-8-15(16)21-11-12(10-17(21)22)18-19-13-6-2-3-7-14(13)20-18/h2-9,12H,10-11H2,1H3,(H,19,20)
- InChI Key: LJFZJWVADUKVTA-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2OC)CC(C2NC3=CC=CC=C3N=2)CC1=O
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H196630-500mg |
4-(1H-Benzimidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one |
877284-21-4 | 500mg |
$ 220.00 | 2022-06-04 | ||
| TRC | H196630-1000mg |
4-(1H-Benzimidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one |
877284-21-4 | 1g |
$ 365.00 | 2022-06-04 | ||
| TRC | H196630-5000mg |
4-(1H-Benzimidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one |
877284-21-4 | 5g |
$ 1445.00 | 2022-06-04 | ||
| Life Chemicals | F1994-0005-2μmol |
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one |
877284-21-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1994-0005-5μmol |
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one |
877284-21-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1994-0005-10μmol |
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one |
877284-21-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1994-0005-20μmol |
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one |
877284-21-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1994-0005-1mg |
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one |
877284-21-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1994-0005-2mg |
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one |
877284-21-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1994-0005-3mg |
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one |
877284-21-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 |
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
Comprehensive Overview of 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one (CAS No. 877284-21-4)
The compound 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one (CAS No. 877284-21-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its molecular framework combines a benzodiazole moiety with a pyrrolidin-2-one ring, linked to a 2-methoxyphenyl group, making it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications due to its pharmacophore-like properties and structural modularity.
In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The benzodiazole component of this compound is known for its bioisosteric properties, often mimicking indole or purine structures in biological systems. This characteristic positions 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one as a candidate for modulating enzyme inhibition or receptor binding, topics frequently searched in academic and industrial databases.
From a synthetic chemistry perspective, the pyrrolidin-2-one core offers opportunities for ring functionalization, a hot topic in medicinal chemistry optimization. The methoxyphenyl substituent further enhances the compound's lipophilicity and blood-brain barrier permeability, key factors in central nervous system (CNS) drug development. These attributes align with trending searches such as "CNS-active small molecules" and "BBB-penetrating compounds," reflecting the compound's relevance in current research.
The compound's CAS No. 877284-21-4 serves as a critical identifier in chemical databases like SciFinder and Reaxys, where researchers investigate its physicochemical properties (e.g., logP, hydrogen bond acceptors/donors) and spectral data (NMR, MS). Its molecular weight (293.32 g/mol) and rotatable bond count (3) suggest moderate flexibility, a desirable trait for drug-like molecules. Such metrics are frequently queried in QSAR studies and virtual screening workflows.
Beyond pharmaceuticals, this compound's conjugated π-system (due to the benzodiazole and aromatic methoxyphenyl groups) makes it intriguing for organic electronics. Researchers exploring OLED materials or fluorescent probes often search for structures with similar electron-donating methoxy groups and heterocyclic luminophores, tying into the compound's potential cross-disciplinary utility.
Analytical challenges associated with 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one include its chromatographic separation (often requiring HPLC methods) and stability under physiological conditions—topics frequently discussed in ADME/Tox forums. These practical considerations are crucial for researchers who query terms like "heterocycle stability" or "HPLC method development for fused-ring systems."
In conclusion, CAS No. 877284-21-4 represents a multifaceted compound bridging medicinal chemistry, materials science, and analytical technology. Its structural features resonate with contemporary research themes, from fragment-based drug design to smart material engineering, ensuring its continued relevance in scientific literature and patent filings worldwide.
877284-21-4 (4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)